Cas no 1803582-72-0 (5,\u200b6,\u200b7,\u200b8-\u200bTetrahydro-\u200b6-\u200b(1-\u200bmethylethyl)\u200b-\u200bthiazolo3,\u200b2-\u200ba\u200bbenzimidazole-\u200b3-\u200bacetic Acid Sodium Salt)

• Product Name: 5,\u200b6,\u200b7,\u200b8-\u200bTetrahydro-\u200b6-\u200b(1-\u200bmethylethyl)\u200b-\u200bthiazolo3,\u200b2-\u200ba\u200bbenzimidazole-\u200b3-\u200bacetic Acid Sodium Salt
• CAS No: 1803582-72-0
• MF: C₁₄H₁₇N₂NaO₂S
• MW: 300.351752996445
• CID: 4756427
• PubChem ID: 75419126
• Update Time: 2023-11-22

5,\u200b6,\u200b7,\u200b8-\u200bTetrahydro-\u200b6-\u200b(1-\u200bmethylethyl)\u200b-\u200bthiazolo3,\u200b2-\u200ba\u200bbenzimidazole-\u200b3-\u200bacetic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• NE61308
• Sodium 2-[11-(propan-2-yl)-5-thia-2,7-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-trien-3-yl]acetate
• 5,\u200b6,\u200b7,\u200b8-\u200bTetrahydro-\u200b6-\u200b(1-\u200bmethylethyl)\u200b-\u200bthiazolo3,\u200b2-\u200ba\u200bbenzimidazole-\u200b3-\u200bacetic Acid Sodium Salt

• Inchi： 1S/C14H18N2O2S.Na/c1-8(2)9-3-4-11-12(5-9)16-10(6-13(17)18)7-19-14(16)15-11;/h7-9H,3-6H2,1-2H3,(H,17,18);/q;+1/p-1
• InChI Key： VIWQMLOPXAGYKI-UHFFFAOYSA-M
• SMILES： S1C=C(CC(=O)[O-])N2C1=NC1CCC(C(C)C)CC2=1.[Na+]

Computed Properties

• Exact Mass: 300.090843g/mol
• Monoisotopic Mass: 300.090843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7
• Molecular Weight: 300.35g/mol

5,\u200b6,\u200b7,\u200b8-\u200bTetrahydro-\u200b6-\u200b(1-\u200bmethylethyl)\u200b-\u200bthiazolo3,\u200b2-\u200ba\u200bbenzimidazole-\u200b3-\u200bacetic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)